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Cat. No.: B1143668 Get Quote

An in-depth analysis of chromium carbide coatings deposited by High-Velocity Oxy-Fuel

(HVOF) and Atmospheric Plasma Spraying (APS) techniques, utilizing X-ray Diffraction (XRD)

and Scanning Electron Microscopy (SEM) for comprehensive characterization.

Chromium carbide-based coatings are extensively employed in various industries to enhance

the wear and corrosion resistance of components operating in harsh environments. The

performance of these coatings is intrinsically linked to their microstructure and phase

composition, which are largely dictated by the deposition method. This guide provides a

comparative analysis of Cr₃C₂-NiCr coatings deposited by two prevalent thermal spray

techniques: High-Velocity Oxy-Fuel (HVOF) and Atmospheric Plasma Spraying (APS). We will

delve into the characterization of these coatings using X-ray Diffraction (XRD) for phase

identification and Scanning Electron Microscopy (SEM) for microstructural analysis.

Comparative Analysis of HVOF and APS Deposited
Cr₃C₂-NiCr Coatings
The choice of deposition technique significantly influences the final properties of the chromium
carbide coating. HVOF spraying, characterized by high particle velocities and lower

temperatures compared to APS, generally produces denser coatings with less decarburization

of the carbide phase.[1] Conversely, the higher temperatures in APS can lead to partial melting

and dissolution of the Cr₃C₂ particles, potentially forming other chromium carbide phases like

Cr₇C₃ and Cr₂₃C₆.[2]
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A key differentiator lies in the microstructure. HVOF coatings typically exhibit a more

homogeneous and dense structure with well-embedded carbide particles in the nickel-

chromium matrix.[1][3] APS coatings, while also effective, may present higher porosity and a

more complex phase composition due to the higher thermal input during the process.[2][4]

Quantitative Data Summary
The following table summarizes typical quantitative data obtained from the characterization of

Cr₃C₂-NiCr coatings deposited by HVOF and APS methods.

Property HVOF Sprayed Cr₃C₂-NiCr APS Sprayed Cr₃C₂-NiCr

Coating Thickness ~300 µm[1]
Variable, dependent on

parameters

Porosity <1% - 2.3%[3][5]
Generally higher than HVOF,

can be ~5%

Microhardness ~910-1280 HV[5][6] ~1117 HV

Primary Phases (XRD) Cr₃C₂, NiCr[3]
Cr₃C₂, Cr₇C₃, Cr₂₃C₆, NiCr[2]

[7]

Adhesion Strength Up to 9.19 MPa/cm²[6]
Dependent on spray

parameters

Experimental Protocols
X-ray Diffraction (XRD)
XRD is a fundamental technique for identifying the crystalline phases present in the chromium
carbide coatings.

Methodology:

Sample Preparation: The coated substrate is sectioned and mounted for analysis. The

surface of the coating is typically polished to ensure a flat and representative area for X-ray

irradiation.

Instrumentation: A diffractometer equipped with a Cu Kα radiation source is commonly used.
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Data Acquisition: The XRD patterns are recorded over a 2θ range, typically from 20° to 90°.

[8]

Phase Identification: The resulting diffraction peaks are compared with standard diffraction

patterns from databases (e.g., JCPDS) to identify the present crystalline phases, such as

Cr₃C₂, Cr₇C₃, Cr₂₃C₆, and the NiCr binder phase.[3][9]

Scanning Electron Microscopy (SEM)
SEM provides high-resolution imaging of the coating's microstructure, including its morphology,

porosity, and the distribution of different phases.

Methodology:

Sample Preparation: Cross-sections of the coatings are prepared by cutting, mounting in a

conductive resin, and then grinding and polishing to a mirror finish. For top-surface analysis,

the as-deposited coating can be directly observed.

Imaging: The samples are examined in a scanning electron microscope. Both secondary

electron (SE) and backscattered electron (BSE) imaging modes are utilized. BSE imaging is

particularly useful for distinguishing between the chromium carbide particles (which appear

darker) and the metallic NiCr matrix (which appears brighter) due to the atomic number

contrast.[9]

Energy Dispersive X-ray Spectroscopy (EDS): EDS analysis is often performed in

conjunction with SEM to determine the elemental composition of different regions within the

coating, confirming the presence of chromium, carbon, nickel, and other elements.
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Experimental Workflow for Cr-Carbide Coating Characterization
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Caption: Workflow for characterizing chromium carbide coatings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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